(3-Fluoro-2-iodophenyl)(pyrrolidin-1-yl)methanone

• IUPAC Name: (3-fluoro-2-iodophenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C11H11FINO/c12-9-5-3-4-8(10(9)13)11(15)14-6-1-2-7-14/h3-5H,1-2,6-7H2
• InChI Key: KXMXNKYRMKFUQX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=C(C(=CC=C2)F)I
• Molecular Formula: C11H11FINO
• Molecular Weight: 319.11 g/mol

Description

(3-Fluoro-2-iodophenyl)(pyrrolidin-1-yl)methanone is an organic compound that features a fluorine and iodine-substituted phenyl ring attached to a pyrrolidine moiety via a methanone linkage

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3-Fluoro-2-iodophenyl)(pyrrolidin-1-yl)methanone typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 3-fluoro-2-iodobenzaldehyde and pyrrolidine.

Formation of Intermediate: The aldehyde group of 3-fluoro-2-iodobenzaldehyde is reacted with pyrrolidine under reductive amination conditions to form the corresponding imine intermediate.

Reduction: The imine intermediate is then reduced using a suitable reducing agent such as sodium borohydride or lithium aluminum hydride to yield (3-Fluoro-2-iodophenyl)(pyrrolidin-1-yl)methanone.

Industrial Production Methods: Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This may include the use of continuous flow reactors and automated synthesis platforms.

Types of Reactions:

Substitution Reactions:

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, particularly at the methanone linkage.

Cyclization Reactions: The pyrrolidine moiety can engage in cyclization reactions to form more complex ring systems.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as sodium azide or potassium cyanide can be used under appropriate conditions to replace the iodine atom.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be used to oxidize the methanone group.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly used.

Major Products:

Substitution Products: Depending on the nucleophile used, various substituted derivatives of the original compound can be obtained.

Oxidation Products: Oxidation can yield carboxylic acids or other oxidized derivatives.

Reduction Products: Reduction typically results in the formation of alcohols or amines.

Scientific Research Applications

(3-Fluoro-2-iodophenyl)(pyrrolidin-1-yl)methanone has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting neurological and inflammatory conditions.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules, including heterocycles and natural product analogs.

Material Science: It can be used in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of (3-Fluoro-2-iodophenyl)(pyrrolidin-1-yl)methanone depends on its specific application:

Molecular Targets: In medicinal chemistry, it may interact with various enzymes or receptors, modulating their activity.

Pathways Involved: The compound can influence biochemical pathways related to inflammation, neurotransmission, or cellular signaling.

Comparison with Similar Compounds

(3-Fluoro-2-iodophenyl)(pyrrolidin-1-yl)methanone: This compound is unique due to the presence of both fluorine and iodine atoms, which can significantly influence its reactivity and biological activity.

(3-Bromo-2-iodophenyl)(pyrrolidin-1-yl)methanone: Similar structure but with a bromine atom instead of fluorine, which may alter its chemical properties and reactivity.

(3-Fluoro-2-chlorophenyl)(pyrrolidin-1-yl)methanone:

Uniqueness: The combination of fluorine and iodine in (3-Fluoro-2-iodophenyl)(pyrrolidin-1-yl)methanone provides a unique set of chemical properties, making it a valuable compound for various applications in research and industry.